5-Acetyl-2-[(3,4-dimethylphenyl)amino]-4-methyl-1,3-thiazole

• IUPAC Name: 1-[2-(3,4-dimethylanilino)-4-methyl-1,3-thiazol-5-yl]ethanone
• InChI: InChI=1S/C14H16N2OS/c1-8-5-6-12(7-9(8)2)16-14-15-10(3)13(18-14)11(4)17/h5-7H,1-4H3,(H,15,16)
• InChI Key: ZVUZSGNCPYAXRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=C(S2)C(=O)C)C)C
• Molecular Formula: C14H16N2OS
• Molecular Weight: 260.36 g/mol

Description

The compound “5-Acetyl-2-[(3,4-dimethylphenyl)amino]-4-methyl-1,3-thiazole” is a complex organic molecule that contains a thiazole ring. Thiazole is a heterocyclic compound that consists of a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms. The compound also contains an acetyl group (CH3CO-), an amino group (-NH2) attached to a dimethylphenyl group, and a methyl group (-CH3) attached to the thiazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the thiazole ring, followed by the addition of the various functional groups. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, acetyl group, amino group, and methyl group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. The amino group might participate in acid-base reactions, the acetyl group could undergo nucleophilic acyl substitution reactions, and the thiazole ring might be involved in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. The presence of the polar acetyl and amino groups might increase its solubility in polar solvents, while the nonpolar dimethylphenyl and methyl groups might increase its solubility in nonpolar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, its mechanism of action might involve interacting with a specific biological target in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s used. Proper safety precautions should be taken when handling this compound, including the use of personal protective equipment and proper ventilation.

Future Directions

Future research on this compound might involve studying its potential uses, such as in the development of new drugs or materials. This could involve testing its biological activity, studying its reactivity under different conditions, or investigating its properties when combined with other substances.